Cas no 2229482-32-8 (1-(5-chloro-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(5-chloro-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229482-32-8
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 5960320
• PubChem ID: 165694959
• Update Time: 2025-06-11

1-(5-chloro-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• EN300-1985444
• 2229482-32-8

• Inchi： 1S/C11H8ClNO2/c12-7-1-2-10(15)9(3-7)11(6-13)4-8(14)5-11/h1-3,15H,4-5H2
• InChI Key： OPXFHPRFNXIDJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C#N)CC(C1)=O)O

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(5-chloro-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile

1-(5-Chloro-2-Hydroxyphenyl)-3-Oxocyclobutane-1-Carbonitrile: A Comprehensive Overview

The compound 1-(5-chloro-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile, with CAS No. 2229482-32-8, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a cyano group and a substituted phenolic moiety. The presence of the 5-chloro and 2-hydroxy substituents on the phenyl ring adds complexity to its chemical profile, making it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of this compound in the development of novel antimicrobial agents. Researchers have found that the combination of the cyclobutane ring and the cyano group enhances the molecule's ability to disrupt bacterial cell membranes, making it a promising candidate for combating antibiotic-resistant strains. Additionally, the hydroxyl group on the phenyl ring contributes to the compound's solvatochromic properties, which are being explored for applications in sensors and imaging technologies.

The synthesis of 1-(5-chloro-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the cyclobutane ring through a [4+0] cycloaddition reaction and subsequent functionalization to introduce the cyano and hydroxyl groups. Advanced techniques such as molecular dynamics simulations have been employed to optimize the reaction pathways, ensuring high yields and purity of the final product.

In terms of applications, this compound has shown potential in the field of cancer therapy. Preclinical studies indicate that it exhibits selective cytotoxicity against cancer cells, particularly those resistant to conventional chemotherapy drugs. The mechanism of action involves interference with mitochondrial function, leading to apoptosis in cancer cells while sparing healthy tissue. These findings have sparked interest in further clinical trials to assess its efficacy in treating various types of cancers.

The environmental impact of 1-(5-chloro-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile is another area of active research. Studies have shown that under certain conditions, the compound undergoes rapid degradation in aqueous environments, reducing its potential as an environmental pollutant. However, further investigations are required to fully understand its fate in different ecosystems and to develop strategies for safe disposal.

In conclusion, 1-(5-chloro-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229482-32-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and promising biological properties make it a valuable asset for researchers and industries alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.